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Compound of Interest

Compound Name: Dichloroacetaldehyde

Cat. No.: B1201461 Get Quote

Technical Support Center: Dichloroacetaldehyde
Safety
This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for researchers, scientists, and drug development professionals working with

dichloroacetaldehyde.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with dichloroacetaldehyde? A1:

Dichloroacetaldehyde is a toxic and corrosive substance that can cause severe skin burns

and eye damage.[1] It is also a combustible liquid and may be harmful if inhaled or swallowed.

[2][3] Symptoms of exposure include irritation of the eyes, nose, and mucous membranes.

Q2: What is the appropriate Personal Protective Equipment (PPE) for handling

dichloroacetaldehyde? A2: When handling dichloroacetaldehyde, you must wear safety

glasses with side-shields (or goggles), a face shield (8-inch minimum), compatible chemical-

resistant gloves (nitrile gloves are recommended), and impervious protective clothing to

prevent skin contact.[2][3][4] All handling of this chemical should be conducted in a chemical

fume hood.[4] For situations with a risk of inhalation, a NIOSH-approved respirator should be

used.[3]
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Q3: How should I properly store dichloroacetaldehyde? A3: Store dichloroacetaldehyde in a

cool, dry, well-ventilated area in a tightly sealed container.[5] Keep it away from heat, open

flames, and incompatible materials such as acids and oxidizers.[3][5] Some protocols

recommend storing the chemical in a freezer to prevent polymerization.[3][6]

Q4: What materials are incompatible with dichloroacetaldehyde? A4: Dichloroacetaldehyde
can react vigorously with oxidizing materials and acids.[3][6] It can also polymerize on standing

or in the presence of acid.[2]

Q5: What should I do in case of accidental exposure? A5: In case of any exposure, seek

immediate medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring to lift the eyelids. Call a physician.[4]

Skin Contact: Immediately wash the affected skin with large amounts of water for at least 15

minutes and remove all contaminated clothing. Call a physician.[4]

Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial

respiration. If breathing is difficult, administer oxygen.[4]

Ingestion: If the person is conscious, wash out their mouth with water. Do not induce

vomiting. Call a physician immediately.[4][7]
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Problem/Issue Probable Cause Solution

A white solid has formed in the

dichloroacetaldehyde

container.

Polymerization of the

aldehyde.

Dichloroacetaldehyde can

polymerize upon standing.[3]

The polymer can be

depolymerized by heating it to

120°C.[3][8] This should be

done with extreme caution in a

controlled environment, such

as a chemical fume hood.

A pungent, irritating odor is

detected in the lab.
A leak or spill from a container.

Immediately alert others in the

area. If the spill is large,

evacuate the area and call for

emergency response. For

small spills, follow the detailed

spill cleanup protocol below,

ensuring you are wearing the

correct PPE.[4][9] Ensure

proper ventilation.

Skin or eye irritation after

handling the chemical.

Accidental exposure due to

inadequate PPE or a

procedural error.

Immediately follow the first-aid

procedures outlined in the FAQ

section.[4] Review handling

procedures and PPE usage to

prevent future occurrences.

Ensure gloves are removed

properly without touching the

outer surface and that hands

are washed thoroughly after

handling.[2][7]

Quantitative Data Summary
The following table summarizes key quantitative data for dichloroacetaldehyde.
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Property Value Source(s)

CAS Number 79-02-7 [2][10]

Molecular Formula C₂H₂Cl₂O [2][10]

Molecular Weight 112.94 g/mol [6][10]

Boiling Point 88 °C (190 °F) [11]

Melting Point -50 °C (-58 °F) [8][11]

Density ~1.4 g/mL [11]

Flash Point 16.4 °C [8]

Vapor Pressure 56 mmHg at 25°C [8]

EPA Hazardous Waste No. P023 [5]

Experimental Protocols
Protocol 1: Standard Handling Procedure

Preparation: Before handling, ensure a chemical fume hood, safety shower, and eyewash

station are accessible.[4] Read the Safety Data Sheet (SDS).

Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles, a

face shield, nitrile gloves, and a lab coat or impervious suit.[2][3][4]

Handling: Conduct all work inside a certified chemical fume hood to avoid inhalation of

vapors.[4] Avoid direct contact with skin and eyes.[2]

Post-Handling: After handling, wash hands and forearms thoroughly with soap and water.[2]

Clean all contaminated surfaces.[6] Contaminated clothing should be removed and washed

before reuse.[4]

Protocol 2: Small Spill Cleanup (Less than 1 gallon)
Assess and Secure: Alert people in the immediate area of the spill.[9][12] Restrict access to

the area.[9]
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Don PPE: Wear a government-approved respirator, heavy rubber gloves, rubber boots, and

chemical safety goggles.[4]

Containment: If safe to do so, create a dike around the spill using an absorbent material like

sand, vermiculite, or cat litter to prevent it from spreading.[4][13]

Absorption: Slowly add absorbent material over the spill, working from the outside in.[12][13]

Collection: Once the liquid is fully absorbed, use spark-proof tools to carefully scoop the

material into a suitable, labeled, and sealable container for hazardous waste disposal.[12]

[14]

Decontamination: Ventilate the area. Wash the spill site first with alcohol, followed by a

strong soap and water solution.[3][4][6] Collect the cleaning materials and rinse water for

hazardous waste disposal.[12]

Disposal: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous

waste according to institutional and governmental regulations.[7][15]

Protocol 3: Waste Disposal
Waste Classification: Dichloroacetaldehyde is classified as a hazardous waste (EPA

Hazardous Waste No. P023).[5] It is banned from land disposal unless treated by

incineration.[5]

Containerization: Collect all dichloroacetaldehyde waste, including contaminated absorbent

materials and disposable PPE, in a designated, properly labeled, and sealed hazardous

waste container.[2][7] Do not mix with other waste streams.[7]

Disposal Request: Arrange for pickup and disposal through your institution's environmental

health and safety office or a licensed hazardous waste disposal company.[15] Adhere to all

local, regional, and national regulations for hazardous waste disposal.[1]
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Workflow for Safe Handling and Disposal of Dichloroacetaldehyde

1. Preparation
- Review SDS

- Verify fume hood, eyewash, shower

2. Don PPE
- Goggles & Face Shield

- Nitrile Gloves
- Impervious Clothing

3. Chemical Handling
- Work in fume hood

- Avoid contact & inhalation

Spill Occurred?

4. Post-Handling
- Wash hands

- Clean workspace

No Follow Spill Cleanup Protocol

Yes

5. Waste Collection
- Collect in labeled, sealed container

6. Disposal
- Contact EHS

- Follow hazardous waste regulations

Click to download full resolution via product page

Caption: Dichloroacetaldehyde Safe Handling and Disposal Workflow.
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Troubleshooting Guide for Dichloroacetaldehyde Incidents

Incident Occurs

What is the nature
of the incident?

Spill

 

Personal Exposure

 

Is the spill
> 1 gallon?

What type of
exposure?

Evacuate Area
Call Emergency Response (911)

Yes

Follow Small Spill
Cleanup Protocol

No

Seek Immediate
Medical Attention

Skin / Eye Contact

 

Inhalation

 

Immediately flush with water
for 15 minutes

Remove contaminated clothing

Move to fresh air
Provide respiratory support

if needed

Click to download full resolution via product page

Caption: Troubleshooting Flowchart for Dichloroacetaldehyde Incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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